Cas no 2227769-65-3 (rac-(1R,3S)-2,2-dimethyl-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,3S)-2,2-dimethyl-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropan-1-amine
• CAS No: 2227769-65-3
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 6330368
• PubChem ID: 165850452
• Update Time: 2025-07-17

rac-(1R,3S)-2,2-dimethyl-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-2,2-dimethyl-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropan-1-amine
• 2227769-65-3
• EN300-1778631

• Inchi： 1S/C12H19N3/c1-12(2)9(11(12)13)10-7-5-3-4-6-8(7)14-15-10/h9,11H,3-6,13H2,1-2H3,(H,14,15)/t9-,11-/m0/s1
• InChI Key： FDVYMCDGWBDFDN-ONGXEEELSA-N
• SMILES： N[C@H]1[C@H](C2C3CCCCC=3NN=2)C1(C)C

Computed Properties

• Exact Mass: 205.157897619g/mol
• Monoisotopic Mass: 205.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.7Ų

Additional information on rac-(1R,3S)-2,2-dimethyl-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropan-1-amine

Recent Advances in the Study of rac-(1R,3S)-2,2-dimethyl-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropan-1-amine (CAS: 2227769-65-3)

The compound rac-(1R,3S)-2,2-dimethyl-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropan-1-amine (CAS: 2227769-65-3) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This cyclopropylamine derivative has garnered significant attention due to its unique structural features and potential therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and biological targets, making it a compound of considerable interest for drug discovery and development.

Recent research has demonstrated that rac-(1R,3S)-2,2-dimethyl-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropan-1-amine exhibits potent activity as a modulator of specific neurotransmitter systems. In particular, studies have highlighted its affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological and psychiatric disorders. The compound's unique cyclopropylamine moiety is believed to contribute to its high binding affinity and selectivity, making it a valuable scaffold for further medicinal chemistry optimization.

The synthesis of rac-(1R,3S)-2,2-dimethyl-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropan-1-amine has been the subject of several recent publications. Researchers have developed efficient synthetic routes that allow for the production of the compound in high yield and enantiomeric purity. Key steps in the synthesis include the formation of the cyclopropane ring through intramolecular cyclization and the subsequent introduction of the tetrahydroindazole moiety. These advances in synthetic methodology have facilitated the production of sufficient quantities of the compound for in vitro and in vivo studies.

In vitro studies have revealed that rac-(1R,3S)-2,2-dimethyl-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropan-1-amine exhibits promising pharmacokinetic properties, including good metabolic stability and moderate blood-brain barrier penetration. These characteristics make it particularly suitable for potential CNS applications. Recent structure-activity relationship (SAR) studies have identified key structural elements that contribute to its biological activity, providing valuable insights for the design of analogs with improved potency and selectivity.

Preclinical evaluation of rac-(1R,3S)-2,2-dimethyl-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropan-1-amine in animal models has shown encouraging results. The compound has demonstrated efficacy in models of depression and anxiety, with a favorable side effect profile compared to existing therapeutics. These findings have spurred further investigation into its mechanism of action and potential clinical applications. Ongoing studies are exploring its effects on specific neural circuits and its potential utility in other neurological conditions.

The development of rac-(1R,3S)-2,2-dimethyl-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropan-1-amine represents an exciting advancement in medicinal chemistry. Its unique structural features and promising pharmacological profile make it a compelling candidate for further development. Future research directions may include the exploration of enantiomerically pure forms of the compound, the development of prodrug formulations to enhance bioavailability, and the investigation of its potential in combination therapies. As research progresses, this compound may offer new therapeutic options for challenging neurological and psychiatric conditions.